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Compound of Interest

Compound Name: (5-Methoxypyridin-2-yl)methanol

Cat. No.: B151836

Technical Data Sheet: (5-Methoxypyridin-2-
yl)methanol

Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data for the chemical compound (5-Methoxypyridin-2-
yl)methanol, a key building block in various synthetic applications within the pharmaceutical
and chemical industries.

Chemical Identity and Properties

(5-Methoxypyridin-2-yl)methanol is a substituted pyridine derivative. The presence of both a
methoxy and a hydroxymethyl group on the pyridine ring makes it a versatile intermediate for
introducing the 5-methoxypyridin-2-ylmethyl moiety into larger molecules. Its structural and
chemical properties are fundamental for its application in medicinal chemistry and materials
science.

The key quantitative data for this compound are summarized in the table below.
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Property Value

Molecular Formula C7HsNO2[1][2][3][4]I5]

Molecular Weight 139.15 g/mol [1][5][6]

IUPAC Name (5-methoxy-2-pyridinyl)methanol[1]
CAS Number 127978-70-5[2][3][6]

Experimental Protocols

Detailed experimental protocols involving (5-Methoxypyridin-2-yl)methanol are highly specific
to the intended reaction. However, a general protocol for its use as a building block in a
substitution or coupling reaction would typically involve the following steps:

e Reagent Solubilization: Dissolve (5-Methoxypyridin-2-yl)methanol in a suitable anhydrous
solvent (e.g., Dichloromethane, Tetrahydrofuran) under an inert atmosphere (e.g., Nitrogen

or Argon).

» Activation of Hydroxyl Group (if necessary): For reactions where the alcohol acts as a
nucleophile, it can be deprotonated with a suitable base. For reactions where it is a leaving
group, it can be activated by conversion to a tosylate or a halide.

o Reactant Addition: The substrate to be coupled with the (5-Methoxypyridin-2-yl)methanol
moiety is added to the reaction mixture, often in solution.

¢ Reaction Monitoring: The progress of the reaction is monitored by an appropriate analytical
technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS).

e Work-up and Purification: Upon completion, the reaction is quenched, and the product is
isolated through extraction. The crude product is then purified using a suitable technique,
such as column chromatography, to yield the desired compound.

Note: The specific choice of solvents, reagents, temperature, and reaction time will depend on
the specific chemical transformation being performed.
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Logical Relationship Diagram

The following diagram illustrates the fundamental relationship between the chemical name, its
molecular formula, and its corresponding molecular weight.

(5-Methoxypyridin-2-yl)methanol C7H9NO2 Molecular Weight = 139.15 g/mol

Click to download full resolution via product page

Caption: Relationship between chemical identity and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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